Cas no 144128-71-2 (5-(3-Bromophenyl)cyclohexane-1,3-dione)

• Product Name: 5-(3-Bromophenyl)cyclohexane-1,3-dione
• CAS No: 144128-71-2
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• MDL: MFCD03844399
• CID: 108627
• PubChem ID: 10264951
• Update Time: 2025-06-26

5-(3-Bromophenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromophenyl)cyclohexane-1,3-dione
• 1,3-Cyclohexanedione,5-(3-bromophenyl)-
• 5-(3-bromophenyl)-1,3-Cyclohexanedione
• 1,3-Cyclohexanedione, 5-(3-bromophenyl)-
• CS-B1090
• A23378
• 5-(3-Bromo-phenyl)-cyclohexane-1,3-dione
• 144128-71-2
• CHEMBL1939006
• FT-0752629
• AKOS015900035
• DTXSID70437607
• SCHEMBL7569963
• YZWQTKIZVUKNPW-UHFFFAOYSA-N
• DB-011389

• MDL： MFCD03844399
• Inchi： 1S/C12H11BrO2/c13-10-3-1-2-8(4-10)9-5-11(14)7-12(15)6-9/h1-4,9H,5-7H2
• InChI Key： YZWQTKIZVUKNPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 265.99400
• Monoisotopic Mass: 265.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.486
• Boiling Point: 399.37°C at 760 mmHg
• Flash Point: 138.694°C
• Refractive Index: 1.583
• PSA: 34.14000
• LogP: 2.85480

5-(3-Bromophenyl)cyclohexane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-(3-Bromophenyl)cyclohexane-1,3-dione

Introduction to 5-(3-Bromophenyl)cyclohexane-1,3-dione (CAS No. 144128-71-2)

5-(3-Bromophenyl)cyclohexane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 144128-71-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic diketone exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential pharmacological properties. The presence of both a brominated aromatic ring and a cyclohexane diketone moiety imparts distinct reactivity and functional versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's molecular structure, characterized by a rigid cyclohexane ring conjugated with a carbonyl group at the 1 and 3 positions, alongside an electron-withdrawing 3-bromophenyl substituent, suggests multiple avenues for chemical modification and biological evaluation. Such structural features are often exploited in drug design to modulate binding affinity, metabolic stability, and target specificity. In recent years, there has been growing interest in exploring the pharmacological potential of diones due to their ability to engage with biological macromolecules through diverse interactions, including hydrogen bonding and hydrophobic effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their suitability in drug discovery pipelines. The 5-(3-Bromophenyl)cyclohexane-1,3-dione scaffold has been employed in virtual screening campaigns to identify hits with promising activity against various disease targets. For instance, studies have highlighted its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom at the phenyl ring provides a handle for further derivatization via cross-coupling reactions, enabling the construction of more complex molecules with tailored pharmacological profiles.

In addition to its applications in oncology, this compound has shown promise in addressing neurodegenerative disorders. The cyclohexane-dione moiety is known to exhibit neuroprotective properties by interacting with specific enzymes and receptors involved in neuronal survival and function. Preclinical studies have suggested that derivatives of 5-(3-Bromophenyl)cyclohexane-1,3-dione may modulate pathways relevant to Alzheimer's disease and Parkinson's disease by inhibiting aberrant protein aggregation or enhancing mitochondrial function. These findings underscore the importance of exploring diones as a class of pharmacophores for central nervous system (CNS) disorders.

The synthesis of 5-(3-Bromophenyl)cyclohexane-1,3-dione typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include bromination of an aromatic ring followed by condensation with a cyclohexanone derivative under appropriate conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or asymmetric synthesis techniques, have been employed to enhance selectivity and efficiency in producing enantiomerically pure forms of this compound.

From a regulatory perspective, 5-(3-Bromophenyl)cyclohexane-1,3-dione (CAS No. 144128-71-2) is subject to standard guidelines for chemical substances used in research and development. While it is not classified as a hazardous or controlled material under current regulations, its handling requires adherence to good laboratory practices (GLP) to ensure safety and reproducibility in experimental settings. Researchers working with this compound should employ appropriate personal protective equipment (PPE) and maintain controlled environments to minimize exposure risks.

The growing body of literature on heterocyclic diones underscores their significance as building blocks in medicinal chemistry. The versatility of 5-(3-Bromophenyl)cyclohexane-1,3-dione lies in its ability to serve as a precursor for diverse derivatives with tailored biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly pivotal role in drug development strategies across multiple therapeutic areas.

In conclusion,5-(3-Bromophenyl)cyclohexane-1,3-dione represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with enhanced efficacy and selectivity against various diseases. With ongoing advancements in synthetic chemistry and computational biology,CAS No 144128-71-2 continues to be a focal point for innovation in drug discovery efforts aimed at improving human health.